1-methyl-3-(piperazin-1-yl)-1,2-dihydropyrazin-2-one dihydrochloride
Overview
Description
Piperazine and its derivatives show a wide range of biological and pharmaceutical activity . Piperazine moiety is widely employed in drugs such as trimetazidine, ranolazine, befuraline, aripiprazole, quetiapine, indinavir, sitagliptin, and vestipitant .
Synthesis Analysis
The synthesis of piperazine derivatives has been a focus of recent research. The methods include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group, parallel solid-phase synthesis, and photocatalytic synthesis .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of piperazine derivatives include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, and ring opening of aziridines under the action of N-nucleophiles .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-methyl-3-(piperazin-1-yl)-1,2-dihydropyrazin-2-one dihydrochloride involves the reaction of 1-methyl-3-(piperazin-1-yl)pyrazin-2(1H)-one with hydrochloric acid.", "Starting Materials": [ "1-methyl-3-(piperazin-1-yl)pyrazin-2(1H)-one", "Hydrochloric acid" ], "Reaction": [ "To a solution of 1-methyl-3-(piperazin-1-yl)pyrazin-2(1H)-one in ethanol, hydrochloric acid is added dropwise.", "The resulting mixture is stirred at room temperature for several hours.", "The precipitate is filtered and washed with ethanol.", "The product is dried under vacuum to obtain 1-methyl-3-(piperazin-1-yl)-1,2-dihydropyrazin-2-one dihydrochloride." ] } | |
CAS RN |
2703781-75-1 |
Product Name |
1-methyl-3-(piperazin-1-yl)-1,2-dihydropyrazin-2-one dihydrochloride |
Molecular Formula |
C9H16Cl2N4O |
Molecular Weight |
267.2 |
Purity |
95 |
Origin of Product |
United States |
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